Cas no 1172941-25-1 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide
• CAS No: 1172941-25-1
• MF: C₁₄H₁₂N₄O₃
• MW: 284.270082473755
• CID: 5763127
• Update Time: 2025-10-31

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxoisoindol-5-yl)-1-ethylpyrazole-3-carboxamide
• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide

• Inchi： 1S/C14H12N4O3/c1-2-18-6-5-11(17-18)14(21)15-8-3-4-9-10(7-8)13(20)16-12(9)19/h3-7H,2H2,1H3,(H,15,21)(H,16,19,20)
• InChI Key： CKLPYHQOKMDSED-UHFFFAOYSA-N
• SMILES： N1(CC)C=CC(C(NC2C=CC3=C(C=2)C(=O)NC3=O)=O)=N1

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide

Professional Introduction to N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide (CAS No. 1172941-25-1)

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide, identified by its CAS number 1172941-25-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in academic and industrial settings.

The core structure of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide incorporates a pyrazole moiety linked to an isoindoline scaffold. The presence of a 1,3-dioxo group in the isoindoline ring suggests the potential for diverse electronic and steric interactions, which can influence its reactivity and binding properties. These features make the compound a valuable scaffold for the development of novel bioactive molecules.

In recent years, there has been a growing interest in heterocyclic compounds that combine multiple pharmacophoric units into a single molecular entity. The combination of a pyrazole ring with an isoindoline core in N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide provides a rich platform for exploring structure-function relationships. This dual functionality has been exploited in various drug discovery programs to develop compounds with enhanced pharmacological profiles.

The isoindoline moiety is particularly noteworthy due to its presence in several known bioactive compounds. Its aromaticity and ability to engage in π-stacking interactions make it an attractive component for designing molecules that can interact with biological targets. Furthermore, the 1,3-dioxo group introduces electrophilic centers that can participate in further functionalization, allowing for the creation of derivatives with tailored properties.

Numerous studies have demonstrated the potential of isoindoline derivatives as scaffolds for drug discovery. For instance, isoindoline-based compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The pyrazole ring in N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-1-ethyl-1H-pyrazole-3-carboxamide adds another layer of complexity, as pyrazoles are well-known for their ability to modulate enzyme activity and receptor binding. The synergistic effects of these two heterocyclic systems may lead to the discovery of novel therapeutic agents with improved efficacy and selectivity.

The synthesis of N-(1,3-dioxo-2,3-dihydro-1H-isоindolоl5-yll)—l ethyl-l H-pyrаzоle - 3 - carboxamide(CAS No. 117294125 - 11) involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps include cyclization reactions to form the isoindoline core and subsequent functionalization to introduce the pyrazole moiety. These synthetic strategies often require careful optimization to achieve high yields and purity.

The use of computational methods has become increasingly important in the design and optimization of such complex molecules. Molecular modeling techniques can provide insights into the binding modes of N-(l , 3 - dioxo - 2 , 3 - dihydro - l H - isоindоlinе - 5 - yll strong >) — < strong > l ethyl-l H-pyrаzоle - 3 - carboxamide strong >) to biological targets, helping researchers predict its pharmacological activity and refine its structure for better performance.

In recent research publications, N-(l , 3 - dioxо - 2 , 3 - dihydro - l H - isоindоlinе - 5 - yll strong >) — < strong > l ethyl-l H-pyrаzоle - 3 - carboxamide strong >) has been investigated for its potential as an intermediate in the synthesis of more complex bioactive molecules. Studies have shown that this compound can serve as a precursor for derivatives with enhanced binding affinity to specific protein targets. This underscores its importance as a building block in medicinal chemistry.

The pharmacological evaluation of N-(l , 3 - dioxо - 2 , 3 - dihydro-l H-isоindоlinе-l5-yll strong >)—(CAS No. 11729412511) has revealed promising results in initial screening assays. These studies have focused on assessing its interaction with enzymes and receptors relevant to various diseases. The compound's ability to modulate these interactions suggests its potential as a lead compound for further development.

The future directions for research on N-(l , 3 _ dioxo _ 2 , 3 _ dihydro _ l H _ isоindоlinе _ l5 _ yll strong >)—(CAS No.l17294125II) include exploring its pharmacokinetic properties and conducting more extensive preclinical studies. Understanding how this compound is metabolized and eliminated in vivo will be crucial for determining its suitability for therapeutic use. Additionally，further structural modifications may be employed to optimize its biological activity and reduce any potential side effects.

In conclusion，N-(